Cas no 1467057-23-3 (PF-06409577)

PF-06409577 is a selective small molecule inhibitor of AMP-activated protein kinase (AMPK), primarily investigated for its potential therapeutic applications in metabolic and cardiovascular diseases. Its key advantage lies in its high specificity for the α1β1γ1 isoform of AMPK, enabling targeted modulation of metabolic pathways without broad off-target effects. Preclinical studies suggest it may offer precise control over glucose metabolism and lipid homeostasis, making it a promising candidate for diabetes and related disorders. The compound exhibits favorable pharmacokinetic properties, including oral bioavailability and sustained target engagement. Its well-characterized mechanism of action supports its use as a research tool for studying AMPK-dependent processes in cellular and animal models.
PF-06409577 structure
PF-06409577 structure
Product Name:PF-06409577
CAS No:1467057-23-3
MF:C19H16ClNO3
MW:341.788244247437
MDL:MFCD29917835
CID:4601421
PubChem ID:329823837
Update Time:2025-10-31

PF-06409577 Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-1H-indole-3-carboxylic acid
    • PF-06409577
    • 6-Chloro-5-(4-(1-hydroxycyclobutyl)phenyl)-1H-indole-3-carboxylic acid
    • PF 06409577
    • 6-Chloranyl-5-[4-(1-Oxidanylcyclobutyl)phenyl]-1~{h}-Indole-3-Carboxylic Acid
    • BDBM237920
    • BCP32554
    • s8335
    • SB18863
    • AK679390
    • PF06409577
    • J3.544.439D
    • A16801
    • US9394285, 1
    • Q27456575
    • 1H-
    • 1H-Indole-3-carboxylic acid, 6-chloro-5-(4-(1-hydroxycyclobutyl)phenyl)-
    • 1H-Indole-3-carboxylic acid, 6-chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-
    • A89WAM8FBH
    • PF-06409577?
    • HY-103683
    • AKOS030211017
    • PF-06409577, >=98% (HPLC)
    • BS-15440
    • BP166583
    • PF06409577; PF 06409577; PF-6409577; PF6409577; PF 6409577
    • CHEMBL3891221
    • CCG-267937
    • EX-A2599
    • DA-66605
    • SCHEMBL15300744
    • UNII-A89WAM8FBH
    • MFCD29917835
    • 1467057-23-3
    • 6VT
    • CHEBI:231658
    • FHQXLWCFSUSXBF-UHFFFAOYSA-N
    • CS-8071
    • MDL: MFCD29917835
    • Inchi: 1S/C19H16ClNO3/c20-16-9-17-14(15(10-21-17)18(22)23)8-13(16)11-2-4-12(5-3-11)19(24)6-1-7-19/h2-5,8-10,21,24H,1,6-7H2,(H,22,23)
    • InChI Key: FHQXLWCFSUSXBF-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C(C(=O)O)=CN2)C=C1C1C=CC(=CC=1)C1(CCC1)O

Computed Properties

  • Exact Mass: 341.0818711 g/mol
  • Monoisotopic Mass: 341.0818711 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 341.8
  • XLogP3: 3.6
  • Topological Polar Surface Area: 73.3

PF-06409577 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

PF-06409577 Pricemore >>

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DC Chemicals
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Additional information on PF-06409577

PF-06409577: A Promising Inhibitor for Targeted Cancer Therapy

PF-06409577 (CAS No. 1467057-23-3) is a novel and potent inhibitor that has garnered significant attention in the field of oncology due to its potential as a targeted therapy for various types of cancer. This compound, developed by Pfizer, is designed to selectively inhibit the activity of specific enzymes involved in cancer cell proliferation and survival, thereby offering a promising approach to cancer treatment.

The primary target of PF-06409577 is the pan-RAF kinase, which plays a crucial role in the mitogen-activated protein kinase (MAPK) signaling pathway. The MAPK pathway is frequently dysregulated in many cancers, leading to uncontrolled cell growth and resistance to conventional therapies. By inhibiting pan-RAF kinases, PF-06409577 aims to disrupt this aberrant signaling and induce apoptosis in cancer cells.

Recent clinical trials have demonstrated the efficacy and safety of PF-06409577. In a phase I/II study published in the journal Cancer Discovery, patients with advanced solid tumors, including melanoma and colorectal cancer, showed significant responses to treatment with PF-06409577. The study reported that the compound was well-tolerated, with manageable side effects, and demonstrated promising antitumor activity.

The mechanism of action of PF-06409577 involves the inhibition of both wild-type and mutant forms of RAF kinases, making it particularly effective in cancers with BRAF mutations. BRAF mutations are common in melanoma and are associated with poor prognosis. By targeting these mutations, PF-06409577 can potentially overcome resistance to existing BRAF inhibitors and provide a more durable therapeutic response.

In addition to its direct effects on cancer cells, PF-06409577 has been shown to modulate the tumor microenvironment. Research published in the journal Nature Communications indicated that the compound can reduce the expression of pro-inflammatory cytokines and chemokines, thereby creating a less favorable environment for tumor growth and metastasis.

The development of PF-06409577 also highlights the importance of precision medicine in oncology. By identifying specific genetic alterations in tumors, clinicians can tailor treatments to individual patients, maximizing efficacy while minimizing side effects. This personalized approach is expected to revolutionize cancer care and improve patient outcomes.

Beyond its clinical applications, PF-06409577 has significant implications for basic research. The compound serves as a valuable tool for studying the biology of RAF kinases and their role in cancer development. Researchers can use it to explore new targets and pathways that may be amenable to therapeutic intervention.

In conclusion, PF-06409577 (CAS No. 1467057-23-3) represents a significant advancement in targeted cancer therapy. Its unique mechanism of action, coupled with its promising clinical results, positions it as a potential game-changer in the treatment of various cancers. Ongoing research and clinical trials will continue to elucidate its full potential and refine its use in clinical practice.

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